N~2~-ethyl-N~1~-[3-(methylthio)phenyl]-N~2~-(2-naphthylsulfonyl)glycinamide

• IUPAC Name: 2-[ethyl(naphthalen-2-ylsulfonyl)amino]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O3S2/c1-3-23(15-21(24)22-18-9-6-10-19(14-18)27-2)28(25,26)20-12-11-16-7-4-5-8-17(16)13-20/h4-14H,3,15H2,1-2H3,(H,22,24)
• InChI Key: KNSYYTNLENSIES-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1=CC(=CC=C1)SC)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

N~2~-ethyl-N~1~-[3-(methylthio)phenyl]-N~2~-(2-naphthylsulfonyl)glycinamide, commonly known as EIPA, is a chemical compound that has been extensively studied in scientific research. It is a potent inhibitor of the Na+/H+ exchanger, which plays a crucial role in regulating intracellular pH and cell volume. EIPA has been used in various studies to investigate its effects on cellular processes and its potential as a therapeutic agent.

Mechanism of Action

EIPA exerts its effects by inhibiting the Na+/H+ exchanger, which is responsible for regulating intracellular pH and cell volume. By inhibiting this transporter, EIPA can alter the pH and volume of cells, leading to various physiological effects.
Biochemical and Physiological Effects:
EIPA has been shown to have various biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit inflammation, and reduce viral replication. EIPA has also been shown to affect the migration and proliferation of cells, which can have implications in wound healing and tissue regeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using EIPA in lab experiments is its potency as a Na+/H+ exchanger inhibitor. It can be used at low concentrations to achieve significant effects. However, EIPA can also have off-target effects, which can complicate the interpretation of results. Additionally, EIPA can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving EIPA. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and viral infections. Further studies are needed to investigate the safety and efficacy of EIPA in clinical settings. Additionally, there is a need for more studies to elucidate the mechanisms of action of EIPA and its effects on cellular processes. Finally, the development of more specific Na+/H+ exchanger inhibitors could provide a more targeted approach to studying the role of this transporter in cellular processes.

Scientific Research Applications

EIPA has been extensively studied in scientific research for its potential as a therapeutic agent. It has been shown to have antitumor, anti-inflammatory, and antiviral properties. EIPA has also been used to investigate the role of Na+/H+ exchanger in cellular processes such as cell migration, proliferation, and apoptosis.